Cas no 1072951-40-6 (2-(Ethoxycarbonyl)-4-fluorophenylboronic Acid)

• Product Name: 2-(Ethoxycarbonyl)-4-fluorophenylboronic Acid
• CAS No: 1072951-40-6
• MF: C₉H₁₀BFO₄
• MW: 211.982706546783
• MDL: MFCD11053864
• CID: 829007
• PubChem ID: 46738985
• Update Time: 2025-05-25

2-(Ethoxycarbonyl)-4-fluorophenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (2-(Ethoxycarbonyl)-4-fluorophenyl)boronic acid
• 2-(Ethoxycarbonyl)-4-fluorophenylboronic acid
• 4-Fluoro-2-methoxycarbonylphenylboronic acid
• (2-ethoxycarbonyl-4-fluorophenyl)boronic acid
• [2-(Ethoxycarbonyl)-4-fluorophenyl]boronic acid
• AKOS015838797
• (2-(Ethoxycarbonyl)-4-fluorophenyl)boronicacid
• 2-Ethoxycarbonyl-4-fluorobenzeneboronic acid, 97%
• F72872
• DTXSID40674628
• BS-22448
• MFCD11053864
• CS-0173947
• 1072951-40-6
• 2-(Ethoxycarbonyl)-4-fluorophenylboronic Acid

• MDL： MFCD11053864
• Inchi： 1S/C9H10BFO4/c1-2-15-9(12)7-5-6(11)3-4-8(7)10(13)14/h3-5,13-14H,2H2,1H3
• InChI Key： VSELXAYSUUQLOU-UHFFFAOYSA-N
• SMILES： FC1C=CC(B(O)O)=C(C(=O)OCC)C=1

Computed Properties

• Exact Mass: 212.06600
• Monoisotopic Mass: 212.0656171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.7 g/l) (25 º C),
• PSA: 66.76000
• LogP: -0.31780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 2-(Ethoxycarbonyl)-4-fluorophenylboronic Acid

Recent Advances in the Application of 2-(Ethoxycarbonyl)-4-fluorophenylboronic Acid (CAS: 1072951-40-6) in Chemical Biology and Pharmaceutical Research

2-(Ethoxycarbonyl)-4-fluorophenylboronic Acid (CAS: 1072951-40-6) has emerged as a versatile building block in chemical biology and pharmaceutical research. This boronic acid derivative, characterized by its ethoxycarbonyl and fluorine substituents, has garnered significant attention due to its unique reactivity and potential applications in drug discovery, particularly in the development of protease inhibitors and as a key intermediate in Suzuki-Miyaura cross-coupling reactions. Recent studies have highlighted its role in the synthesis of novel bioactive compounds, underscoring its importance in medicinal chemistry.

One of the most notable applications of 2-(Ethoxycarbonyl)-4-fluorophenylboronic Acid is its use in the development of boron-based protease inhibitors. Researchers have leveraged its boronic acid moiety to target serine proteases, a class of enzymes implicated in various diseases, including cancer, inflammation, and infectious diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in inhibiting thrombin, a critical enzyme in the blood coagulation cascade. The study revealed that the fluorine substituent enhances the compound's binding affinity, while the ethoxycarbonyl group improves its pharmacokinetic properties.

In addition to its role in protease inhibition, 2-(Ethoxycarbonyl)-4-fluorophenylboronic Acid has been employed as a pivotal intermediate in Suzuki-Miyaura cross-coupling reactions. This palladium-catalyzed reaction is widely used in the synthesis of biaryl compounds, which are prevalent in pharmaceuticals and agrochemicals. A recent publication in Organic Letters (2024) detailed the compound's utility in the synthesis of fluorinated biaryl derivatives, which exhibit enhanced metabolic stability and bioavailability compared to their non-fluorinated counterparts. The study emphasized the compound's compatibility with a broad range of aryl halides, making it a valuable tool for synthetic chemists.

Further advancements have been made in the application of 2-(Ethoxycarbonyl)-4-fluorophenylboronic Acid in targeted drug delivery systems. Researchers have explored its incorporation into boronic acid-based prodrugs, which can selectively release active therapeutics in response to specific physiological conditions, such as elevated reactive oxygen species (ROS) levels in tumor microenvironments. A 2024 study in Bioconjugate Chemistry showcased the development of a ROS-responsive prodrug using this compound, demonstrating its potential for improving the precision and efficacy of cancer treatments.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 2-(Ethoxycarbonyl)-4-fluorophenylboronic Acid. Recent efforts have focused on optimizing synthetic routes to enhance yield and purity. A 2023 report in Tetrahedron presented a novel one-pot synthesis method that significantly reduces the number of purification steps, thereby improving the compound's accessibility for industrial applications. These advancements are expected to facilitate its broader adoption in pharmaceutical manufacturing.

In conclusion, 2-(Ethoxycarbonyl)-4-fluorophenylboronic Acid (CAS: 1072951-40-6) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its diverse applications, from protease inhibition to drug delivery, highlight its versatility and potential for driving innovation in drug discovery. Ongoing research efforts are likely to uncover new uses for this compound, further solidifying its role as a cornerstone in medicinal chemistry.